Cas no 1806916-80-2 (6-Bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine-4-carboxylic acid)

• Product Name: 6-Bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine-4-carboxylic acid
• CAS No: 1806916-80-2
• MF: C₈H₅BrClF₂NO₂
• MW: 300.484607458115
• CID: 4867252
• Update Time: 2025-10-28

6-Bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine-4-carboxylic acid

• Inchi： 1S/C8H5BrClF2NO2/c9-5-1-3(8(14)15)6(7(11)12)4(2-10)13-5/h1,7H,2H2,(H,14,15)
• InChI Key： XHCNDZDVVSLJFA-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)O)=C(C(F)F)C(CCl)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• XLogP3: 2.4
• Topological Polar Surface Area: 50.2

Additional information on 6-Bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine-4-carboxylic acid

6-Bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine-4-carboxylic Acid

6-Bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine-4-carboxylic acid, with the CAS number 1806916-80-2, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis, pharmacology, and materials science. This compound is characterized by its complex structure, which includes a pyridine ring substituted with bromine, a chloromethyl group, a difluoromethyl group, and a carboxylic acid moiety. The combination of these functional groups makes it a versatile building block for various applications.

The pyridine ring serves as the central framework of this molecule, providing aromatic stability and enabling further functionalization. The bromine atom at the 6-position introduces electron-withdrawing effects, which can influence the reactivity of the molecule in synthetic reactions. The chloromethyl group at position 2 adds a layer of complexity due to its potential for nucleophilic substitution reactions, while the difluoromethyl group at position 3 introduces steric hindrance and further modulates the electronic properties of the molecule. The carboxylic acid group at position 4 is particularly valuable for its ability to form amides or esters, making it a key site for bioconjugation or polymerization.

Recent studies have highlighted the potential of this compound in drug discovery. Researchers have explored its role as a lead compound in the development of new pharmaceutical agents targeting various diseases. For instance, its ability to act as a ligand in metalloenzyme inhibition has been investigated, suggesting its potential in anti-cancer therapies. Additionally, the compound's unique structure has been leveraged in the design of small-molecule inhibitors for protein kinases, which are critical targets in oncology.

In the realm of materials science, 6-Bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine-4-carboxylic acid has shown promise as a precursor for advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its functional groups enable strong coordination with metal ions, leading to highly porous and stable structures that can be used in gas storage and catalysis. Recent advancements in MOF synthesis have demonstrated enhanced performance when this compound is incorporated into their frameworks.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include Friedel-Crafts alkylation for introducing substituents onto the pyridine ring and subsequent functionalization reactions to install the bromine and difluoromethyl groups. Recent optimizations have focused on improving reaction yields and reducing environmental impact by employing green chemistry principles.

In terms of applications beyond drug discovery and materials science, this compound has also found use in agrochemicals. Its ability to act as an herbicide or fungicide precursor has been explored due to its unique chemical reactivity and stability under various environmental conditions. Field trials have shown promising results in controlling plant pathogens without significant adverse effects on non-target organisms.

The versatility of 6-Bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine-4-carboxylic acid is further underscored by its role in bioconjugation chemistry. Its carboxylic acid group can be easily modified to attach biomolecules such as peptides or antibodies, making it valuable in diagnostic assays and targeted drug delivery systems. Recent studies have demonstrated its utility in creating bioconjugates with improved stability and specificity.

In conclusion, CAS No: 1806916-80-2 represents a multifaceted compound with wide-ranging applications across diverse scientific disciplines. Its unique structure provides ample opportunities for further research and development, particularly in areas such as drug discovery, materials science, and agrochemicals. As scientific advancements continue to unfold, this compound is poised to play an increasingly important role in both academic research and industrial applications.